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Compound of Interest

Compound Name: Dansyllysine

Cat. No.: B1669803

For Researchers, Scientists, and Drug Development Professionals

This guide provides an in-depth overview of the safety and handling precautions for
Dansyllysine, a fluorescent dye commonly used in biological research. The information
presented herein is intended to supplement, not replace, institutional safety protocols and the
guidance of a qualified safety professional. As a specific Safety Data Sheet (SDS) for
Dansyllysine is not readily available in public databases, this guide draws upon safety
information for structurally related compounds and general best practices for laboratory
chemical handling.

Compound Identification and Properties

Dansyllysine is a fluorescent derivative of the amino acid lysine. It is widely utilized as a probe
in biochemical and cellular studies due to its sensitivity to the polarity of its environment.
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Property Value

Chemical Name Dansyllysine

CAS Number 1101-84-4[1]

Molecular Formula C18H25N3049[1]

Molecular Weight 379.47 g/mol [1]

Appearance Typically a yellow crystalline powder.
Storage Temperature -20°C[1]

Hazard Identification and Precautionary Measures

While a specific hazard classification for Dansyllysine is not definitively established, it is
prudent to handle it with the care afforded to all research chemicals of unknown toxicity. Based
on the data for the related compound, Dansyl chloride, which is classified as corrosive and
harmful if swallowed, a cautious approach is warranted.[2][3]

Potential Hazards:
o May cause skin, eye, and respiratory tract irritation upon contact or inhalation.
» The toxicological properties have not been thoroughly investigated.

Precautionary Statements:

P261: Avoid breathing dust/fume/gas/mist/vapors/spray.[4]

P264: Wash skin thoroughly after handling.[4]

P271: Use only outdoors or in a well-ventilated area.[4]

P280: Wear protective gloves/ eye protection/ face protection.[4]

P302 + P352: IF ON SKIN: Wash with plenty of soap and water.[4]
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e P305 + P351 + P338: IF IN EYES: Rinse cautiously with water for several minutes. Remove
contact lenses, if present and easy to do. Continue rinsing.[4]

e P405: Store locked up.[4]
e P501: Dispose of contents/ container to an approved waste disposal plant.[4]

Quantitative Toxicity Data

Specific, experimentally derived quantitative toxicity data for Dansyllysine is limited. A
predicted acute toxicity value is available, but should be interpreted with caution.

Test Species Route Value Source

LD50 (Predicted) Rat Not Specified 2.3401 mol/kg admetSAR

Handling and Storage

Proper handling and storage are crucial to ensure the stability of Dansyllysine and the safety
of laboratory personnel.

Handling:

Work in a well-ventilated area, preferably in a chemical fume hood, especially when handling
the powdered form to avoid inhalation.[5][6]

o Wear appropriate Personal Protective Equipment (PPE), including a lab coat, safety glasses
with side shields or goggles, and chemical-resistant gloves.[7][8][9][10][11][12]

¢ Avoid the formation of dust when handling the solid compound.[4]

e Wash hands thoroughly after handling.[4]

Storage:

» Store in a tightly sealed container in a cool, dry, and dark place.[1][13]

e The recommended storage temperature is -20°C.[1]
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» Store away from incompatible materials such as strong oxidizing agents.[13]

e Segregate from other chemicals by hazard class.[6]

First Aid Measures

In the event of exposure, immediate action is critical.

o Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes,
occasionally lifting the upper and lower eyelids. Seek immediate medical attention.[14][15]
[16]

o Skin Contact: In case of contact, immediately flush skin with plenty of water for at least 15
minutes while removing contaminated clothing and shoes. Wash the affected area gently
with soap and water.[14][17] If irritation persists, seek medical attention.

 Inhalation: Remove the victim to fresh air and keep at rest in a position comfortable for
breathing.[14] If not breathing, give artificial respiration. If breathing is difficult, give oxygen.
Seek medical attention.

¢ Ingestion: Do NOT induce vomiting. Never give anything by mouth to an unconscious
person. Rinse mouth with water. Seek immediate medical attention.[14]

Disposal Considerations

Dispose of Dansyllysine and its containers in accordance with local, state, and federal
regulations.[18]

» Do not dispose of down the drain or in regular trash.

o Waste material should be collected in a designated, labeled, and sealed container for
hazardous waste.

» Consult with your institution's environmental health and safety (EHS) office for specific
disposal guidelines.[18]

Experimental Protocols
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The following are generalized protocols for the use of Dansyllysine as a fluorescent label.
Researchers should optimize these protocols for their specific applications.

General Protocol for Fluorescent Labeling of Cells

This protocol provides a basic framework for staining cells with Dansyllysine to visualize
cellular membranes. Dansyllysine is known to preferentially stain cholesterol-free membrane
domains.[19]

Materials:

Dansyllysine

Phosphate-buffered saline (PBS)

Cell culture medium

Cells of interest

Fluorescence microscope
Procedure:

e Prepare a Dansyllysine Stock Solution: Dissolve Dansyllysine in a suitable solvent (e.qg.,
ethanol or DMSO) to create a concentrated stock solution.

o Cell Preparation: Culture cells to the desired confluency on a suitable imaging substrate
(e.g., glass-bottom dishes or coverslips).

e Labeling: a. Wash the cells twice with PBS. b. Dilute the Dansyllysine stock solution in cell
culture medium or PBS to the desired final concentration. The optimal concentration should
be determined empirically. c. Incubate the cells with the Dansyllysine-containing solution for
a specific period (e.g., 30 minutes to 2 hours) at 37°C.[20]

o Washing: Remove the labeling solution and wash the cells three times with PBS to remove
unbound dye.
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¢ Imaging: Image the cells using a fluorescence microscope with appropriate excitation and
emission filters for the dansyl fluorophore (typically excitation around 340 nm and emission
around 520 nm).

Conceptual Workflow for Cellular Uptake Studies

This workflow outlines the key steps in assessing the cellular uptake of Dansyllysine or
Dansyllysine-labeled compounds.

Preparation

Seed and Culture Cells Prepare Dansyllysine Solution

Experiment

Incubate Cells with Dansyllysine

Wash to Remove Unbound Dye

Ana%vsis

Fluorescence Microscopy

;

Image Analysis and Quantification

Click to download full resolution via product page

Caption: Workflow for a cellular uptake experiment using Dansyllysine.

Logical Relationship for Safe Chemical Handling
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The following diagram illustrates the logical steps for ensuring the safe handling of a powdered
chemical like Dansyllysine in a research laboratory.

Planning Phase

Review Safety Data Sheet (or equivalent)

Conduct Risk Assessment

Select Appropriate PPE

Work in a Ventilated Area (Fume Hood)

Careful Weighing to Avoid Dust

Dissolve in Appropriate Solvent

Post-Handling Phase

Decontaminate Work Area

Dispose of Waste Properly Store Unused Chemical Correctly
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Caption: Logical workflow for the safe handling of powdered chemicals.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

» 1. Dansyllysine | lookchem [lookchem.com]
» 2. fishersci.com [fishersci.com]

3. fishersci.com [fishersci.com]

e 4. sigmaaldrich.com [sigmaaldrich.com]

» 5. Safety First: Essential Guidelines for Handling Research Reagents and Equipment -
Merkel Technologies Ltd [merkel.co.il]

e 6. Chemical Handling and Storage - Environmental Health and Safety [ehs.iastate.edu]
e 7. nationallaboratorysales.com [nationallaboratorysales.com]

e 8. athome.medline.com [athome.medline.com]

e 9. mallory.com [mallory.com]

e 10. Personal Protection & Safety Equipment | Amerisan LLC [amerisan.com]
e 11. PPE, Personal Protective Equipment | Ergodyne [ergodyne.com]

e 12. Shop PPE - Personal Protective Equipment | J.J. Keller [jjkeller.com]

» 13. apolloscientific.co.uk [apolloscientific.co.uk]

e 14. First Aid Procedures for Chemical Hazards | NIOSH | CDC [cdc.gov]

» 15. poison.org [poison.org]

e 16. First Aid: Chemical Exposure | UMass Memorial Health [ummbhealth.org]

e 17. Skin Exposure First Aid - Trusted Poison Help - Missouri Poison Center
[missouripoisoncenter.org]

e 18. ehs.oregonstate.edu [ehs.oregonstate.edu]

© 2025 BenchChem. All rights reserved. 8/9 Tech Support


https://www.benchchem.com/product/b1669803?utm_src=pdf-body-img
https://www.benchchem.com/product/b1669803?utm_src=pdf-custom-synthesis
https://www.lookchem.com/ProductWholeProperty_LCPL437670.htm
https://www.fishersci.com/store/msds?partNumber=AC115850010&countryCode=US&language=en
https://www.fishersci.com/store/msds?partNumber=AAA1382803&productDescription=DANSYL+CHLORIDE+1G&vendorId=VN00024248&countryCode=US&language=en
https://www.sigmaaldrich.com/HK/en/sds/Sigma/D4008?userType=undefined
https://merkel.co.il/handling-research-reagents-and-equipment/
https://merkel.co.il/handling-research-reagents-and-equipment/
https://www.ehs.iastate.edu/chemical-handling-and-storage
https://www.nationallaboratorysales.com/blog/chemical-storage-and-handling/
https://athome.medline.com/en/categories/protection-wear
https://www.mallory.com/221354/category/personal-protective-equipment-ppe
https://www.amerisan.com/shop-by-categories/ppe-safety
https://www.ergodyne.com/ppe
https://www.jjkeller.com/products/safety-security-supplies/personal-protective-equipment-ppe
https://www.apolloscientific.co.uk/news-and-insights/best-practices-for-chemical-storage-in-research-labs/
https://www.cdc.gov/niosh/npg/firstaid.html
https://www.poison.org/articles/first-aid
https://www.ummhealth.org/health-library/first-aid-chemical-exposure
https://missouripoisoncenter.org/first-aid-poisoning/skin-burns-cuts-bites-treatment/
https://missouripoisoncenter.org/first-aid-poisoning/skin-burns-cuts-bites-treatment/
https://ehs.oregonstate.edu/sites/ehs.oregonstate.edu/files/pdf/hazardous_waste_guide.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1669803?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGH@ Foundational & Exploratory

Check Availability & Pricing

e 19. Dansyl lysine: a structure-selective fluorescent membrane stain? - PubMed
[pubmed.ncbi.nim.nih.gov]

e 20. Exploring cellular uptake, accumulation and mechanism of action of a cationic Ru-based
nanosystem in human preclinical models of breast cancer - PMC [pmc.ncbi.nim.nih.gov]

 To cite this document: BenchChem. [Safety and Handling of Dansyllysine: A Technical Guide
for Researchers]. BenchChem, [2025]. [Online PDF]. Available at:
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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